Cas no 1164453-46-6 ((E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one)

(E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one is a fluorinated enaminone derivative characterized by its trifluoromethyl group and anilino substitution. This compound exhibits notable reactivity due to its α,β-unsaturated ketone structure, making it a valuable intermediate in organic synthesis, particularly for constructing heterocycles or fluorinated scaffolds. The presence of electron-donating dimethylanilino and electron-withdrawing trifluoromethyl groups enhances its utility in selective transformations, such as Michael additions or cyclocondensations. Its stability under controlled conditions and well-defined stereochemistry further support its application in medicinal chemistry and agrochemical research. The compound’s structural features contribute to its versatility in synthesizing biologically active molecules with improved metabolic stability.

(E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one structure

1164453-46-6 structure

Product Name:(E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one

CAS No:1164453-46-6

MF:C₁₃H₁₄F₃NO

MW:257.251574039459

CID:4574381

Update Time:2025-06-13

(E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one Chemical and Physical Properties

Names and Identifiers

- (E)-4-(3,5-DIMETHYLANILINO)-1,1,1-TRIFLUORO-3-PENTEN-2-ONE
- 3-Penten-2-one, 4-[(3,5-dimethylphenyl)amino]-1,1,1-trifluoro-, (3E)-
- (E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one
- Inchi： 1S/C13H14F3NO/c1-8-4-9(2)6-11(5-8)17-10(3)7-12(18)13(14,15)16/h4-7,17H,1-3H3/b10-7+
- InChI Key： ITPASGJPVKYPDB-JXMROGBWSA-N
- SMILES： C(F)(F)(F)C(=O)/C=C(/NC1=CC(C)=CC(C)=C1)\C

(E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E175775-0.5mg	(E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one	1164453-46-6		0.5mg	$ 50.00	2022-06-05
TRC	E175775-1mg	(E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one	1164453-46-6		1mg	$ 80.00	2022-06-05
TRC	E175775-2.5mg	(E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one	1164453-46-6		2.5mg	$ 155.00	2022-06-05
Key Organics Ltd	12M-714-1MG	(E)-4-(3,5-dimethylanilino)-1,1,1-trifluoro-3-penten-2-one	1164453-46-6	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	12M-714-5MG	(E)-4-(3,5-dimethylanilino)-1,1,1-trifluoro-3-penten-2-one	1164453-46-6	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	12M-714-10MG	(E)-4-(3,5-dimethylanilino)-1,1,1-trifluoro-3-penten-2-one	1164453-46-6	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	12M-714-0.5G	(E)-4-(3,5-dimethylanilino)-1,1,1-trifluoro-3-penten-2-one	1164453-46-6	>90%	0.5g	£385.00	2025-02-09
Key Organics Ltd	12M-714-1G	(E)-4-(3,5-dimethylanilino)-1,1,1-trifluoro-3-penten-2-one	1164453-46-6	>90%	1g	£770.00	2025-02-09
Key Organics Ltd	12M-714-5G	(E)-4-(3,5-dimethylanilino)-1,1,1-trifluoro-3-penten-2-one	1164453-46-6	>90%	5g	£3080.00	2025-02-09
Key Organics Ltd	12M-714-10G	(E)-4-(3,5-dimethylanilino)-1,1,1-trifluoro-3-penten-2-one	1164453-46-6	>90%	10g	£5775.00	2025-02-09

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Additional information on (E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one

Comprehensive Overview of (E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one (CAS No. 1164453-46-6)

The compound (E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one (CAS No. 1164453-46-6) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a trifluoromethyl group and an anilino moiety, this compound exhibits remarkable potential for applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its stereospecific properties and electronic effects, which make it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for fluorinated compounds like (E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one has surged due to their enhanced stability and bioavailability. This aligns with the growing trend in green chemistry and sustainable synthesis, where scientists seek eco-friendly alternatives to traditional reagents. The compound's CAS No. 1164453-46-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its E-configuration further underscores its importance in stereoselective reactions, a hot topic in modern organic synthesis.

One of the most intriguing aspects of (E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one is its potential role in pharmaceutical intermediates. The 3,5-dimethylanilino group contributes to its ability to interact with biological targets, while the trifluoro moiety enhances metabolic stability. These attributes make it a candidate for developing new therapeutic agents, especially in areas like anti-inflammatory and antimicrobial research. Recent studies have also explored its utility in catalysis and polymer chemistry, broadening its industrial applicability.

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In conclusion, (E)-4-(3,5-Dimethylanilino)-1,1,1-trifluoro-3-penten-2-one (CAS No. 1164453-46-6) represents a fascinating intersection of chemistry and innovation. Its multifunctional design and broad applicability make it a subject of ongoing exploration. Whether for academic research or industrial development, this compound continues to inspire advancements in science and technology, solidifying its place as a key player in modern chemistry.